Cas no 1052549-05-9 (2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethylamine hydrochloride)

2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethylamine hydrochloride is a pyrazole-derived amine hydrochloride with applications in pharmaceutical and agrochemical research. The compound features a chloro-substituted dimethylpyrazole core, enhancing its reactivity and utility as a versatile intermediate in heterocyclic synthesis. Its hydrochloride salt form improves stability and solubility, facilitating handling in synthetic processes. The presence of both chloro and dimethyl groups on the pyrazole ring contributes to steric and electronic effects, making it valuable for designing biologically active molecules. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its structural specificity. High purity and consistent quality ensure reliable performance in research and industrial applications.
2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethylamine hydrochloride structure
1052549-05-9 structure
Product Name:2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethylamine hydrochloride
CAS No:1052549-05-9
MF:C7H13Cl2N3
MW:210.104219198227
CID:1077327
PubChem ID:16192641
Update Time:2025-08-05

2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethylamine hydrochloride
    • MLS000718546
    • 1052549-05-9
    • AKOS015846114
    • 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethanamine hydrochloride
    • CHEMBL1381686
    • 2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethanaminehydrochloride
    • 2-(4-chloro-3,5-dimethylpyrazol-1-yl)ethanamine;hydrochloride
    • 2-(4-chloro-3,5-dimethylpyrazol-1-yl)ethanamine hydrochloride
    • SMR000290814
    • 2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethylamine;hydrochloride
    • MDL: MFCD09759227
    • Inchi: 1S/C7H12ClN3.ClH/c1-5-7(8)6(2)11(10-5)4-3-9;/h3-4,9H2,1-2H3;1H
    • InChI Key: YJMWCJQBWODKCT-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=NN(C=1C)CCN.Cl

Computed Properties

  • Exact Mass: 209.0486528g/mol
  • Monoisotopic Mass: 209.0486528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethylamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM485017-1g
2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethanamine hydrochloride
1052549-05-9 97%
1g
$262 2022-06-14
Chemenu
CM485017-5g
2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethanamine hydrochloride
1052549-05-9 97%
5g
$779 2022-06-14
A2B Chem LLC
AE48822-100mg
2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethanamine hydrochloride
1052549-05-9
100mg
$275.00 2024-04-20
A2B Chem LLC
AE48822-250mg
2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethanamine hydrochloride
1052549-05-9
250mg
$313.00 2024-04-20
A2B Chem LLC
AE48822-500mg
2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethanamine hydrochloride
1052549-05-9
500mg
$350.00 2024-04-20
A2B Chem LLC
AE48822-1g
2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethanamine hydrochloride
1052549-05-9
1g
$400.00 2024-04-20
A2B Chem LLC
AE48822-5g
2-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)ethanamine hydrochloride
1052549-05-9
5g
$963.00 2024-04-20

Additional information on 2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethylamine hydrochloride

2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethylamine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1052549-05-9, known as 2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethylamine hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical structure and potential applications in drug development. The pyrazole ring, a five-membered aromatic heterocycle, forms the core of this molecule, with substituents that include a chlorine atom and two methyl groups at specific positions. The ethylamine group attached to the pyrazole ring further enhances its functional versatility.

Recent studies have highlighted the antimicrobial properties of this compound, making it a promising candidate for the development of new antibiotics. Researchers have explored its activity against various bacterial strains, including drug-resistant pathogens. The chlorine substituent on the pyrazole ring plays a crucial role in enhancing the molecule's bioactivity by introducing electron-withdrawing effects, which can influence its interaction with target enzymes or receptors.

In addition to its antimicrobial potential, 2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-ethylamine hydrochloride has shown promise in anticancer research. Preclinical studies have demonstrated its ability to inhibit the growth of cancer cells by targeting specific signaling pathways. The methyl groups on the pyrazole ring contribute to the molecule's stability and lipophilicity, which are essential for its absorption and distribution within biological systems.

The synthesis of this compound involves a multi-step process that includes the preparation of the pyrazole ring followed by functionalization with the ethylamine group. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis, making it more feasible for large-scale production. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact.

From an analytical standpoint, the characterization of this compound has been achieved through various spectroscopic techniques such as NMR and IR spectroscopy. These methods have provided insights into its molecular structure and purity. The hydrochloride salt form of the compound is particularly advantageous for pharmaceutical applications due to its enhanced solubility and stability.

Looking ahead, ongoing research is focused on optimizing the bioavailability of this compound through structural modifications and formulation strategies. Its potential as a lead compound in drug discovery underscores the importance of continued investigation into its pharmacokinetics and toxicity profiles.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.